Cas no 1379369-72-8 (2-butoxy-5-fluorobenzenethiol)

• Product Name: 2-butoxy-5-fluorobenzenethiol
• CAS No: 1379369-72-8
• MF: C₁₀H₁₃FOS
• MW: 200.273025274277
• MDL: MFCD18426865
• CID: 5189404
• Update Time: 2026-03-05

2-butoxy-5-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-butoxy-5-fluorobenzenethiol

• MDL： MFCD18426865
• Inchi： 1S/C10H13FOS/c1-2-3-6-12-9-5-4-8(11)7-10(9)13/h4-5,7,13H,2-3,6H2,1H3
• InChI Key： ZHZPESFFSLJUTC-UHFFFAOYSA-N
• SMILES： C1(S)=CC(F)=CC=C1OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-butoxy-5-fluorobenzenethiol

2-Butoxy-5-Fluorobenzenethiol: A Comprehensive Overview

The compound with CAS No. 1379369-72-8, commonly referred to as 2-butoxy-5-fluorobenzenethiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorine atom, a butoxy group, and a thiol functional group attached to a benzene ring. The benzene ring serves as the central framework, while the substituents contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The presence of the fluorine atom at the 5-position of the benzene ring imparts electronic effects that can influence the compound's reactivity and stability. Fluorine's electronegativity makes it an excellent electron-withdrawing group, which can enhance the molecule's ability to participate in polar reactions or serve as a directing group in further synthetic transformations.

The butoxy group attached at the 2-position introduces additional complexity to the molecule. This group is known for its ability to act as an electron-donating substituent, which can counterbalance the electron-withdrawing effects of the fluorine atom. The combination of these two substituents creates a unique electronic environment around the benzene ring, making 2-butoxy-5-fluorobenzenethiol a versatile building block for synthesizing more complex molecules. Furthermore, the thiol functional group at the para position (relative to the butoxy group) adds reactivity, enabling this compound to participate in thiol-based reactions such as coupling reactions or the formation of disulfide bonds.

Recent research has explored the potential of 2-butoxy-5-fluorobenzenethiol in various applications. For instance, its thiol group has been utilized in click chemistry reactions, where it serves as a reactive handle for constructing bioconjugates or advanced materials. Additionally, studies have shown that this compound can act as a precursor for synthesizing metal-thiolate complexes, which are valuable in catalysis and materials science.

The synthesis of 2-butoxy-5-fluorobenzenethiol typically involves multi-step processes that combine substitution reactions with careful control over regioselectivity. One common approach involves the nucleophilic aromatic substitution of a suitable fluorinated benzene derivative with a thiol nucleophile in the presence of activating groups. The butoxy group is often introduced via alkylation or through pre-functionalized starting materials. Recent advancements in catalytic methods have made these syntheses more efficient and scalable, paving the way for larger-scale production.

In terms of applications, 2-butoxy-5-fluorobenzenethiol has shown promise in several areas. Its ability to form stable disulfide bonds makes it an attractive candidate for use in drug delivery systems or biodegradable polymers. Moreover, its fluorinated nature confers resistance to certain environmental conditions, making it suitable for use in harsh chemical environments or as a component in high-performance materials.

From an environmental standpoint, understanding the degradation pathways of 2-butoxy-5-fluorobenzenethiol is crucial for assessing its impact on ecosystems. Recent studies have investigated its biodegradation under various conditions and found that it undergoes hydrolysis under alkaline conditions to yield corresponding carboxylic acids and other byproducts. These findings underscore the importance of proper handling and disposal procedures when working with this compound.

In conclusion, 2-butoxy-5-fluorobenzenethiol (CAS No. 1379369-72-8) is a multifaceted compound with a wealth of potential applications across diverse fields. Its unique combination of substituents provides it with versatile chemical properties that make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and improvements in synthesis methods, this compound is poised to play an increasingly important role in modern chemistry and materials science.